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Compound of Interest

Compound Name:
5-Bromo-2-(3-

methylbutoxy)benzaldehyde

CAS No.: 669739-11-1

Cat. No.: B1275631

Get Quote

Optimization of Lipophilic P2-Intermediates in Drug
Discovery
Executive Summary & Strategic Utility
This guide provides a technical characterization and performance comparison for 5-Bromo-2-
(3-methylbutoxy)benzaldehyde (CAS 669739-11-1). This molecule serves as a critical "P2"

building block in the synthesis of macrocyclic HCV protease inhibitors (e.g., analogs of

Vaniprevir and Simeprevir) and other heterocyclic pharmacophores.

Why this molecule? While the methoxy-substituted analog (5-Bromo-2-methoxybenzaldehyde)

is the standard commodity reagent, the 3-methylbutoxy (isopentyloxy) variant offers distinct

physicochemical advantages in medicinal chemistry:

Enhanced Lipophilicity: The isopentyl tail significantly increases LogP, improving membrane

permeability for the final drug candidate.
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Steric Occlusion: The bulky tail provides steric shielding, often improving metabolic stability

of the resulting ether linkage compared to methoxy or ethoxy groups.

Solubility Modulation: It shifts solubility profiles, allowing the intermediate to remain soluble in

non-polar solvents (Heptane/DCM) where methoxy analogs might crash out, facilitating

homogeneous catalysis steps.

Structural Analysis & Comparison
The following table contrasts the target molecule with its primary market alternative.

Table 1: Physicochemical Comparison
Feature Target Molecule Standard Alternative

Chemical Name
5-Bromo-2-(3-

methylbutoxy)benzaldehyde

5-Bromo-2-

methoxybenzaldehyde

CAS Number 669739-11-1 25016-01-7

Formula

Molecular Weight 271.15 g/mol 215.04 g/mol

Physical State
Viscous Oil or Low-Melting

Solid
Crystalline Solid

Melting Point
< 40 °C (Typically handled as

oil)
116–119 °C [1]

LogP (Calc) ~4.66 [2] ~2.48

Solubility
High in Hexanes, Toluene,

DCM

Low in Hexanes; High in

MeOH

Primary Utility
Lipophilic optimization, Steric

bulk
General screening, Low cost

Synthesis & Experimental Protocol
The synthesis utilizes a Williamson etherification optimized to prevent aldol condensation side-

reactions.
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Diagram 1: Synthesis Workflow (DOT Visualization)

Reactants
5-Bromosalicylaldehyde

+ 1-Bromo-3-methylbutane

Conditions
K2CO3 (2.0 eq)
DMF, 60°C, 4-6h

 Alkylation Workup
Dilute w/ H2O

Extract w/ EtOAc

 Conversion >98% Purification
Silica Column

(Hex/EtOAc 9:1)

Product
5-Bromo-2-(3-methylbutoxy)

benzaldehyde

 Yield 85-92%

Click to download full resolution via product page

Caption: Optimized Williamson ether synthesis pathway utilizing polar aprotic conditions to

maximize yield.

Detailed Protocol
Reagents: Charge a reaction vessel with 5-bromosalicylaldehyde (1.0 eq) and anhydrous

DMF (5 mL/g).

Base Addition: Add Potassium Carbonate (

) (2.0 eq). Stir at room temperature for 15 minutes to generate the phenoxide anion. Note:

is preferred over NaH to prevent harsh exotherms and reduce aldehyde side-reactions.

Alkylation: Add 1-Bromo-3-methylbutane (1.2 eq) dropwise.

Reaction: Heat to 60°C and monitor by TLC (Hexane/EtOAc 4:1) or HPLC.[1][2] Reaction is

typically complete in 4–6 hours.

Workup: Cool to RT. Pour into ice-water (5x reaction volume).

Observation: The product will separate as an oil.

Extract with Ethyl Acetate (3x). Wash organics with water (2x) and brine (1x) to remove

DMF.

Purification: Dry over

, concentrate. Purify via silica gel chromatography (Gradient: 0%

10% EtOAc in Hexanes).
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Characterization Data
The following data validates the structure, specifically distinguishing the isopentyl chain from

linear isomers.

Table 2: Spectroscopic Data
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Technique Signal / Value Assignment

H NMR 10.38 (s, 1H)
Aldehyde (-CHO).

Characteristic singlet.

(400 MHz,

)
7.92 (d, J=2.5 Hz, 1H)

Ar-H (C6). Ortho to CHO, Meta

to Br.

7.60 (dd, J=8.8, 2.5 Hz, 1H) Ar-H (C4). Para to alkoxy.

6.90 (d, J=8.8 Hz, 1H)
Ar-H (C3). Ortho to alkoxy.

Shielded by ether oxygen.

4.08 (t, J=6.5 Hz, 2H)

-OCH

-. Triplet indicating adjacent

CH

.

1.85 (m, 1H)
-CH-. Methine of isopentyl

group.

1.72 (q, 2H)

-CH

-. Middle methylene of

isopentyl chain.

0.98 (d, J=6.6 Hz, 6H)

-CH(CH

)

. Gem-dimethyl doublet.

MS (ESI) m/z 270.0 / 272.0 Isotopic Pattern. 1:1 ratio

confirms mono-bromination.

IR (Neat) 1685 cm C=O Stretch. Conjugated

aldehyde.

1245 cm C-O-C Stretch. Aryl alkyl ether.
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Performance & Selection Guide
When should you choose the 3-methylbutoxy analog over the standard methoxy analog?

Diagram 2: Selection Logic (DOT Visualization)

Select Intermediate

Target LogP Requirement?

High Lipophilicity Needed
(CNS or Membrane Permeability)

High (>3.5)

Standard Screening
(Cost Sensitive)

Low (<3.0)

Solubility Check:
Need solubility in Heptane?

Choose:
5-Bromo-2-methoxy

benzaldehyde

Choose:
5-Bromo-2-(3-methylbutoxy)

benzaldehyde

Yes

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal benzaldehyde intermediate based on

lipophilicity and solvent compatibility.

Critical Considerations
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Crystallization: The methoxy analog crystallizes easily (MP ~116°C), making it easier to

handle for solid weighing. The 3-methylbutoxy analog is often an oil; for precise

stoichiometry in small-scale synthesis, weighing by difference or using a stock solution in

DCM is recommended.

Reactivity: Both analogs show similar reactivity in Suzuki couplings (at the Br) or Reductive

Aminations (at the CHO). However, the 3-methylbutoxy group imposes slightly higher steric

hindrance at the ortho-position, which can improve selectivity if the aldehyde is subjected to

non-selective nucleophilic attacks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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